N-1,3-benzodioxol-5-yl-4-(4-nitrophenyl)-1,3-thiazol-2-amine hydrobromide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine;hydrobromide
• InChI: InChI=1S/C16H11N3O4S.BrH/c20-19(21)12-4-1-10(2-5-12)13-8-24-16(18-13)17-11-3-6-14-15(7-11)23-9-22-14;/h1-8H,9H2,(H,17,18);1H
• InChI Key: HLUYGNBGWQZZHW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC3=NC(=CS3)C4=CC=C(C=C4)[N+](=O)[O-].Br
• Molecular Formula: C16H12BrN3O4S
• Molecular Weight: 422.3 g/mol

Description

N-1,3-benzodioxol-5-yl-4-(4-nitrophenyl)-1,3-thiazol-2-amine hydrobromide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-1,3-benzodioxol-5-yl-4-(4-nitrophenyl)-1,3-thiazol-2-amine hydrobromide is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in the growth and proliferation of cancer cells and microorganisms. It has been shown to induce apoptosis in cancer cells and disrupt the cell membrane integrity of bacteria and fungi.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant biochemical and physiological effects, including the inhibition of DNA synthesis, cell cycle arrest, and the induction of oxidative stress. It has also been shown to modulate the expression of various genes and proteins involved in cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-1,3-benzodioxol-5-yl-4-(4-nitrophenyl)-1,3-thiazol-2-amine hydrobromide is its broad-spectrum antimicrobial and anticancer activity, making it a versatile tool for laboratory experiments. However, its high toxicity and limited solubility in water can pose challenges in some experimental settings.

Future Directions

There are several future directions for research on N-1,3-benzodioxol-5-yl-4-(4-nitrophenyl)-1,3-thiazol-2-amine hydrobromide, including the development of new derivatives with improved solubility and reduced toxicity, the investigation of its potential applications in other areas such as agriculture and environmental science, and the elucidation of its precise mechanism of action at the molecular level. Additionally, further studies are needed to explore its potential as a therapeutic agent for various diseases, including cancer, bacterial infections, and fungal infections.
In conclusion, this compound is a promising compound with significant potential for various scientific research applications. Its broad-spectrum antimicrobial and anticancer activity, combined with its unique chemical structure, make it an attractive target for further investigation and development.

Synthesis Methods

N-1,3-benzodioxol-5-yl-4-(4-nitrophenyl)-1,3-thiazol-2-amine hydrobromide can be synthesized using a multi-step process that involves the reaction of 2-nitrobenzaldehyde with thiosemicarbazide, followed by cyclization with 1,3-benzodioxole-5-carbaldehyde and subsequent reduction with sodium dithionite. The final product is obtained by treating the resulting thiazole intermediate with hydrobromic acid.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-4-(4-nitrophenyl)-1,3-thiazol-2-amine hydrobromide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been found to possess significant antimicrobial, antifungal, and anticancer properties, making it a promising candidate for the development of new drugs.